Cas no 90197-90-3 (N1-ethylbenzene-1,4-disulfonamide)

• Product Name: N1-ethylbenzene-1,4-disulfonamide
• CAS No: 90197-90-3
• MF: C₈H₁₂N₂O₄S₂
• MW: 264.321879386902
• CID: 811606
• PubChem ID: 249325
• Update Time: 2025-04-19

N1-ethylbenzene-1,4-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonamide,N1-ethyl-
• 4-N-ethylbenzene-1,4-disulfonamide
• N-ethylbenzene-1,4-disulfonamide
• p-Sulfamoylbenzolsulfonethylamid
• N1-ethylbenzene-1,4-disulfonamide
• 90197-90-3
• NSC-67536
• EN300-1452992
• AKOS009053651
• NSC67536
• DTXSID50290232

• Inchi： 1S/C8H12N2O4S2/c1-2-10-16(13,14)8-5-3-7(4-6-8)15(9,11)12/h3-6,10H,2H2,1H3,(H2,9,11,12)
• InChI Key： JUWADOCCPHGRFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N)(=O)=O)(NCC)(=O)=O

Computed Properties

• Exact Mass: 264.02400
• Monoisotopic Mass: 264.023848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• Density: 1.425
• Boiling Point: 463.2°Cat760mmHg
• Flash Point: 233.9°C
• Refractive Index: 1.57
• PSA: 123.09000
• LogP: 2.88500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides